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Abstract
Diisobutyl perylene-3,9-dicarboxylate is a fluorescent organic compound belonging to the

perylene dicarboxylate ester family. Its rigid, aromatic perylene core imparts strong

photophysical properties, making it a compound of significant interest in various scientific and

industrial fields. This technical guide provides a comprehensive overview of its chemical and

physical properties, detailed synthesis and purification protocols, and its current and potential

applications, particularly in bioimaging and materials science. While its direct interactions with

specific biological signaling pathways are still an emerging area of research, its utility as a

fluorescent probe suggests potential for advanced applications in drug delivery and

diagnostics.

Chemical and Physical Properties
Diisobutyl perylene-3,9-dicarboxylate, also known by its IUPAC name bis(2-methylpropyl)

perylene-3,9-dicarboxylate, is characterized by the molecular formula C₃₀H₂₈O₄ and a

molecular weight of approximately 452.54 g/mol .[1] Its unique structure, featuring a polycyclic

aromatic hydrocarbon core with isobutyl ester groups at the 3 and 9 positions, governs its

physicochemical properties.[1] There are some discrepancies in the reported physical

appearance, with some sources describing it as a colorless liquid and others as a solid or dark

green powder, which may depend on its purity and isomeric composition.[1][2]
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Property Value Reference

Molecular Formula C₃₀H₂₈O₄ [1][2][3]

Molecular Weight 452.54 g/mol [1][4][5][6]

CAS Number 2744-50-5 [1][2][3]

IUPAC Name
diisobutyl perylene-3,9-

dicarboxylate
[1][2]

Synonyms

bis(2-methylpropyl) perylene-

3,9-dicarboxylate,

Perylenedicarboxylic Acid

Diisobutyl Ester, Solvent Green

5

[4][6]

Physical Form Solid or colorless liquid [1][2]

Boiling Point
~246°C or 614.3°C at 760

mmHg
[1][4]

Density 1.217 g/cm³ [1][4]

Solubility

Insoluble in water; soluble in

organic solvents such as

toluene.

[6]

Synthesis and Purification
The most common method for synthesizing Diisobutyl perylene-3,9-dicarboxylate is through

the esterification of perylene-3,9-dicarboxylic acid with isobutanol.[1] This reaction is typically

catalyzed by a strong acid, such as sulfuric acid or p-toluenesulfonic acid, and requires the

removal of water to drive the reaction to completion.[1]

Experimental Protocol: Esterification of Perylene-3,9-
dicarboxylic Acid

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, suspend perylene-3,9-dicarboxylic acid in a mixture of isobutanol (serving as
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both reactant and solvent) and a non-polar solvent like toluene to aid in azeotropic water

removal.

Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid or a few drops of

concentrated sulfuric acid to the mixture.

Reflux: Heat the mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap. Continue the reflux until no more water is collected,

indicating the completion of the reaction.

Workup: After cooling, the reaction mixture is typically washed with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by washing with brine. The

organic layer is then dried over anhydrous magnesium sulfate.

Purification: The crude product is purified by removing the solvent under reduced pressure.

Further purification can be achieved through column chromatography on silica gel or by

recrystallization. Purity is assessed by High-Performance Liquid Chromatography (HPLC)

with UV detection, with a purity of >98% being achievable.[1] Structural confirmation is

obtained through ¹H-NMR spectroscopy and elemental analysis.[1]

An alternative synthetic route involves the use of phosphorus trichloride in a nitrobenzene

solvent for the condensation of 3,9-perylene dicarboxylic acid and isobutanol.[7]

Perylene-3,9-dicarboxylic Acid

Reaction Mixture in TolueneIsobutanol

Acid Catalyst (e.g., H₂SO₄)

Reflux with Water Removal Crude Diisobutyl perylene-3,9-dicarboxylate Purification (Chromatography/Recrystallization) Pure Diisobutyl perylene-3,9-dicarboxylate

Click to download full resolution via product page

Synthesis workflow for Diisobutyl perylene-3,9-dicarboxylate.
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Applications
The rigid and extensive π-conjugated system of the perylene core gives Diisobutyl perylene-
3,9-dicarboxylate its characteristic strong fluorescence, making it suitable for a variety of

applications.

Fluorescent Dyes and Pigments: It is commercially known as Solvent Green 5 and is used

for coloring various materials.[6]

Bioimaging: Its high quantum yield and photostability make it an excellent candidate for a

fluorescent marker in biological imaging. It can be used to label cellular structures or track

biological processes.

Materials Science: This compound is utilized in the fabrication of organic light-emitting diodes

(OLEDs) and organic photovoltaics (OPVs) due to its electron-transport and light-emitting

properties.

Drug Delivery Research: While specific applications are in early stages, there is interest in

using perylene derivatives in drug delivery systems, where their fluorescence can be used to

monitor the delivery and release of therapeutic agents.[1]
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Excitation Light Source

Sample containing Diisobutyl perylene-3,9-dicarboxylate

Absorption

Fluorescence Emission

Emission

Detector (e.g., Microscope with Camera)

Generated Fluorescent Image
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Logical workflow of bioimaging using a fluorescent probe.

Biological Interactions and Drug Development
Currently, there is limited specific information available regarding the direct interaction of

Diisobutyl perylene-3,9-dicarboxylate with defined signaling pathways in biological systems.

Its mechanism of action in a biological context is primarily related to its photophysical

properties, which allow it to act as a fluorescent probe.[1]

For drug development professionals, the key value of this molecule lies in its potential as a

component of more complex systems. For instance, it could be incorporated into nanoparticles

or larger drug conjugates to:
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Track Delivery: The inherent fluorescence allows for real-time tracking of the drug delivery

vehicle's biodistribution and cellular uptake.

Image-Guided Therapy: It can be used in theranostic systems where it provides a diagnostic

signal (fluorescence) while a linked therapeutic agent performs its function.

Future research is needed to elucidate any intrinsic biological activity of Diisobutyl perylene-
3,9-dicarboxylate and to identify any specific cellular targets or pathways it may modulate.

Conclusion
Diisobutyl perylene-3,9-dicarboxylate is a versatile organic molecule with a robust set of

photophysical properties. While its primary applications have been in materials science and as

a fluorescent dye, its potential in the biomedical field, particularly in bioimaging and as a

component of advanced drug delivery systems, is an active area of interest. This guide has

provided the core technical information required for researchers and drug development

professionals to understand and utilize this compound in their work. Further investigation into

its specific biological interactions will undoubtedly open up new avenues for its application in

medicine and biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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